molecular formula C21H25ClN4O4 B12755825 1-Imidazolidineacetamide, 2,5-dioxo-4,4-diphenyl-N-(2-((2-hydroxyethyl)amino)ethyl)-, monohydrochloride CAS No. 118505-79-6

1-Imidazolidineacetamide, 2,5-dioxo-4,4-diphenyl-N-(2-((2-hydroxyethyl)amino)ethyl)-, monohydrochloride

Cat. No.: B12755825
CAS No.: 118505-79-6
M. Wt: 432.9 g/mol
InChI Key: HBONAWPELWCYFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Preparation Methods

The synthetic routes and reaction conditions for 1-Imidazolidineacetamide, 2,5-dioxo-4,4-diphenyl-N-(2-((2-hydroxyethyl)amino)ethyl)-, monohydrochloride involve several steps. The preparation methods typically include the reaction of imidazolidine derivatives with acetamide and other reagents under controlled conditions. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-Imidazolidineacetamide, 2,5-dioxo-4,4-diphenyl-N-(2-((2-hydroxyethyl)amino)ethyl)-, monohydrochloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential biological activities and interactions with biomolecules. In medicine, it is explored for its therapeutic potential in treating various diseases. In industry, it is used in the production of pharmaceuticals and other chemical products .

Mechanism of Action

The mechanism of action of 1-Imidazolidineacetamide, 2,5-dioxo-4,4-diphenyl-N-(2-((2-hydroxyethyl)amino)ethyl)-, monohydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, modulating their activity, and influencing various cellular processes. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

1-Imidazolidineacetamide, 2,5-dioxo-4,4-diphenyl-N-(2-((2-hydroxyethyl)amino)ethyl)-, monohydrochloride can be compared with other similar compounds, such as other imidazolidine derivatives and acetamide derivatives These compounds may share similar chemical structures and properties but differ in their specific functional groups and activities

Properties

CAS No.

118505-79-6

Molecular Formula

C21H25ClN4O4

Molecular Weight

432.9 g/mol

IUPAC Name

2-(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)-N-[2-(2-hydroxyethylamino)ethyl]acetamide;hydrochloride

InChI

InChI=1S/C21H24N4O4.ClH/c26-14-13-22-11-12-23-18(27)15-25-19(28)21(24-20(25)29,16-7-3-1-4-8-16)17-9-5-2-6-10-17;/h1-10,22,26H,11-15H2,(H,23,27)(H,24,29);1H

InChI Key

HBONAWPELWCYFG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2(C(=O)N(C(=O)N2)CC(=O)NCCNCCO)C3=CC=CC=C3.Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.